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Compound of Interest

Compound Name: (R)-2-Aminohex-5-enoic acid

Cat. No.: B173972 Get Quote

Essential Safety and Handling Guide for (R)-2-
Aminohex-5-enoic Acid
This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of (R)-2-Aminohex-5-enoic acid, designed for researchers, scientists, and

professionals in drug development. Adherence to these guidelines is paramount for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
(R)-2-Aminohex-5-enoic acid is classified as a hazardous substance. Below is a summary of

its hazard information based on the Globally Harmonized System (GHS).
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Hazard Class GHS Code Statement Pictogram Signal Word

Acute Toxicity

(Oral)
H302

Harmful if

swallowed.[1]

GHS07:

Harmful/Irritant[1]

[2]

Warning[1]

Skin

Corrosion/Irritatio

n

H315
Causes skin

irritation.[3][4]

GHS07:

Harmful/Irritant[1]

[2]

Warning[1]

Serious Eye

Damage/Eye

Irritation

H319

Causes serious

eye irritation.[3]

[4]

GHS07:

Harmful/Irritant[1]

[2]

Warning[1]

Specific Target

Organ Toxicity

(Single

Exposure)

H335

May cause

respiratory

irritation.[3][4]

GHS07:

Harmful/Irritant[1]

[2]

Warning[1]

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is essential to minimize

exposure risks. The following table outlines the required PPE.
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Protection Level Required PPE
Specific
Recommendations

Rationale

Primary (Minimum)
Eye and Face

Protection

Chemical safety

goggles with side

shields.[3][5]

Protects against

splashes and airborne

particles.[6]

Hand Protection
Disposable nitrile

gloves.[6]

Provides a barrier

against skin contact.

Double gloving is

recommended for

extended operations.

[6]

Protective Clothing
Standard laboratory

coat.[6]

Shields skin and

personal clothing from

spills.[6]

Footwear Closed-toe shoes.[6]

Protects feet from

spills and falling

objects.[6]

Secondary (Task-

Dependent)
Respiratory Protection

N95 respirator or

higher.[3][6]

Necessary when

handling the powder

outside of a fume

hood or when there is

a risk of generating

dust.[3][6]

Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of (R)-2-Aminohex-5-enoic
acid.

Preparation:

Ensure a well-ventilated area, preferably a certified chemical fume hood, is used for all

handling procedures.[3]
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Locate the nearest safety shower and eyewash station before commencing work.[6]

Confirm that all necessary PPE is available and in good condition.

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.[6]

Wear safety goggles.[6]

If the risk assessment dictates, don a respirator.[6]

Finally, put on nitrile gloves, ensuring the cuffs overlap with the sleeves of the lab coat.[6]

Handling the Compound:

When weighing the compound, do so within a fume hood to minimize dust creation.[6]

Avoid all personal contact, including inhalation of dust.[3]

Do not eat, drink, or smoke in the area where the chemical is handled.[3][7]

Keep the container tightly closed when not in use.[3]

Post-Handling:

Decontaminate the work area thoroughly after the procedure is complete.

Remove gloves using the proper technique to avoid contaminating your skin.[6]

Wash hands thoroughly with soap and water.[3][6]

Launder contaminated clothing separately before reuse.[3]

Emergency Procedures
Spill Cleanup:

Immediately evacuate and alert personnel in the area.[3]
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For dry spills, use dry clean-up procedures and avoid generating dust.[3] Carefully sweep or

vacuum the material and place it in a sealed, labeled container for disposal.[3]

For wet spills, absorb the material with an inert substance (e.g., sand or vermiculite) and

place it in a sealed, labeled container for disposal.[3]

After cleanup, wash the spill area with large amounts of water.[3]

First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[3]

If on Skin: Remove contaminated clothing immediately.[3] Wash the affected area with plenty

of soap and water.[3] If skin irritation persists, get medical advice.[3]

If in Eyes: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing.[3] Seek immediate medical attention.

If Swallowed: Rinse mouth. Do NOT induce vomiting.[8] Seek immediate medical attention

and have the product container or label at hand.[1]

Disposal Plan
Proper disposal of (R)-2-Aminohex-5-enoic acid and its contaminated materials is critical for

environmental and laboratory safety.

Waste Segregation:

Do not mix this chemical waste with other waste streams. Keep it separate from

incompatible materials such as strong oxidizing agents, reducing agents, and bases.[9]

Never dispose of this chemical down the sink or in regular trash.[4][10]

Containerization:

Collect all waste, including contaminated disposables like gloves, weigh boats, and paper

towels, in a designated and clearly labeled hazardous waste container.[6][9]
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The container must be chemically compatible, leak-proof, and kept securely sealed.[3][9]

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.

The storage area should be secure to prevent unauthorized access.[9]

Final Disposal:

Arrange for the disposal of the hazardous waste through an authorized waste disposal

company, following all local, regional, and national regulations.[3][9]

Safe Handling Workflow
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1. Preparation
- Work in Fume Hood

- Locate Safety Equipment

2. Don PPE
- Lab Coat
- Goggles
- Gloves

- Respirator (if needed)

Proceed

3. Chemical Handling
- Weigh in Hood

- Avoid Dust/Contact
- No Food/Drink

Proceed

4. Post-Handling
- Decontaminate Area
- Doff PPE Correctly

- Wash Hands

No Incidents

Spill Occurs

Incident

5. Waste Disposal
- Segregate Waste

- Use Labeled Container
- Arrange Professional Disposal

Proceed

Cleanup Complete

Procedure Complete

Final Step

Click to download full resolution via product page

Caption: Workflow for safely handling (R)-2-Aminohex-5-enoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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